Cas no 921881-46-1 (3-oxo-2-phenyl-N-(2-phenylethyl)-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: 3-oxo-2-phenyl-N-(2-phenylethyl)-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921881-46-1
• MF: C₂₄H₂₄N₄O₂
• MW: 400.472965240479
• CID: 6013153
• PubChem ID: 44015762
• Update Time: 2025-05-17

3-oxo-2-phenyl-N-(2-phenylethyl)-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-oxo-2-phenyl-N-(2-phenylethyl)-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 3-oxo-2-phenyl-N-(2-phenylethyl)-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• 3-oxo-N-phenethyl-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 921881-46-1
• F2248-0318
• 3-oxo-2-phenyl-N-(2-phenylethyl)-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS024631112

• Inchi： 1S/C24H24N4O2/c1-2-15-27-16-20(23(29)25-14-13-18-9-5-3-6-10-18)22-21(17-27)24(30)28(26-22)19-11-7-4-8-12-19/h3-12,16-17H,2,13-15H2,1H3,(H,25,29)
• InChI Key： DPGXCUOPIAKNJD-UHFFFAOYSA-N
• SMILES： C1N(CCC)C=C(C(NCCC2=CC=CC=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 400.18992602g/mol
• Monoisotopic Mass: 400.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 65Ų

Additional information on 3-oxo-2-phenyl-N-(2-phenylethyl)-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Introduction to 3-oxo-2-phenyl-N-(2-phenylethyl)-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921881-46-1)

The compound 3-oxo-2-phenyl-N-(2-phenylethyl)-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, identified by its CAS number 921881-46-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrazolo[4,3-c]pyridine scaffold, a structural motif renowned for its diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including an amide moiety and aromatic rings, endows this compound with unique chemical properties that make it a promising candidate for further investigation.

Recent research in the area of nitrogen-containing heterocycles has highlighted the importance of the pyrazolo[4,3-c]pyridine core in drug discovery. This scaffold has been extensively studied due to its ability to interact with various biological targets, making it a valuable platform for developing novel pharmacological agents. The specific substitution pattern in 3-oxo-2-phenyl-N-(2-phenylethyl)-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide contributes to its distinct pharmacological profile and may influence its binding affinity and selectivity towards specific enzymes or receptors.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. The amide group and the phenyl rings in the molecule can serve as hydrogen bond donors and acceptors, respectively, which is crucial for establishing stable interactions with biological targets. Studies have shown that compounds with similar structural features often exhibit anti-inflammatory properties by modulating the activity of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX).

In addition to its anti-inflammatory potential, 3-oxo-2-phenyl-N-(2-phenylethyl)-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide may also demonstrate efficacy in other therapeutic areas. For instance, the pyrazolo[4,3-c]pyridine scaffold has been associated with activities against central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier. The presence of bulky substituents like the (2-phenylethyl) group could enhance lipophilicity, potentially improving CNS penetration.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the pyrazolo[4,3-c]pyridine core followed by functionalization at the 2-, 5-, and 7-position using appropriate electrophiles or nucleophiles. The introduction of the N-(2-phenylethyl) group and the propyl substituent necessitates precise control over reaction conditions to avoid unwanted side products.

Recent advances in computational chemistry have enabled more efficient design and optimization of heterocyclic compounds like 3-oxo-2-phenyl-N-(2-phenylethyl)-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide. Molecular modeling techniques can predict binding affinities and interactions with biological targets, allowing researchers to fine-tune the structure for improved potency and selectivity. These computational methods are particularly valuable in early-stage drug discovery when experimental data is limited.

The pharmacokinetic properties of this compound are also an important consideration for its potential therapeutic use. Factors such as solubility, stability, and metabolic degradation pathways must be evaluated to ensure that it behaves appropriately within a biological system. Preliminary studies suggest that modifications to the aromatic rings and amide group can significantly impact these properties.

In conclusion, 3 oxo 2 phenyl N ( 2 phenylethyl ) 5 propyl 2 H , 3 H , 5 H pyrazolo [ 4 , 3 c ] pyridine 7 carboxamide ( CAS No . 921881 46 1 ) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for exploring new therapeutic strategies. Continued research into its pharmacological effects and synthetic optimization will be essential for realizing its full potential in drug discovery.